4-Bromo-2-(2-(4-fluorobenzoyl)carbohydrazonoyl)phenyl 2-chlorobenzoate

• CAS No.: 769149-48-6
• Molecular Formula: C21H13BrClFN2O3
• Molecular Weight: 475.7 g/mol
• IUPAC Name: [4-bromo-2-[(E)-[(4-fluorobenzoyl)hydrazinylidene]methyl]phenyl] 2-chlorobenzoate
• InChI: InChI=1S/C21H13BrClFN2O3/c22-15-7-10-19(29-21(28)17-3-1-2-4-18(17)23)14(11-15)12-25-26-20(27)13-5-8-16(24)9-6-13/h1-12H,(H,26,27)/b25-12+
• InChI Key: NZNHPVQBSUBLSP-BRJLIKDPSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)OC2=C(C=C(C=C2)Br)/C=N/NC(=O)C3=CC=C(C=C3)F)Cl
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)OC2=C(C=C(C=C2)Br)C=NNC(=O)C3=CC=C(C=C3)F)Cl

Description

4-Bromo-2-(2-(4-fluorobenzoyl)carbohydrazonoyl)phenyl 2-chlorobenzoate is a complex organic compound with the molecular formula C21H13BrClFN2O3 and a molecular weight of 475.705 g/mol . This compound is part of a collection of rare and unique chemicals used primarily in early discovery research .

Preparation Methods

The synthesis of 4-Bromo-2-(2-(4-fluorobenzoyl)carbohydrazonoyl)phenyl 2-chlorobenzoate involves multiple steps. The reaction typically requires a catalyst and is carried out under controlled temperatures to ensure the desired product is obtained .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using strong oxidizing agents.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the bromine and chlorine positions.

Common reagents used in these reactions include palladium catalysts for coupling reactions and various acids and bases for substitution reactions . Major products formed depend on the specific reagents and conditions used.

Scientific Research Applications

4-Bromo-2-(2-(4-fluorobenzoyl)carbohydrazonoyl)phenyl 2-chlorobenzoate is used in several scientific research fields:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug development.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are subjects of ongoing research .

Comparison with Similar Compounds

Similar compounds include:

• 4-Bromo-2-(2-(2-fluorobenzoyl)carbohydrazonoyl)phenyl 4-chlorobenzoate
• 4-Bromo-2-(2-(2-hydroxybenzoyl)carbohydrazonoyl)phenyl 2-methylbenzoate

These compounds share structural similarities but differ in their specific substituents, leading to variations in their chemical properties and applications.